Potassium Iodide

• CAS No.: 7681-11-0
• Product Name: Potassium Iodide
• Molecular Formula: KI; IK
• Molecular Weight: 166.003 g/mol
• IUPAC Name: potassium;iodide
• Standard InChI: InChI=1S/HI.K/h1H;/q;+1/p-1
• Standard InChIKey: NLKNQRATVPKPDG-UHFFFAOYSA-M
• Isomeric SMILES: [K+].[I-]
• Impurities: Impurities: sulfates and heavy metals; Typically less than 1 ppm H2O-OH in 99.9995% purity, ultradry grades
• SMILES: [K+].[I-]
• Canonical SMILES: [K+].[I-]
• Boiling Point: Very high (USCG, 1999); 1323 °C
• Colorform: Colorless or white, cubical crystals, white granules, or powder; HEXAHEDRAL CRYSTALS, EITHER TRANSPARENT OR SOMEWHAT OPAQUE
• Density: 3.13 at 59 °F (USCG, 1999); 3.12 g/cu cm
• Melting Point: 1258 °F (USCG, 1999); 681 °C
• Physical Description: Potassium iodide is an odorless white solid. Sinks and mixes with water. (USCG, 1999); DryPowder; DryPowder, PelletsLargeCrystals; OtherSolid; PelletsLargeCrystals
• Description: Potassium Iodide is used to treat overactive thyroid and to protect the thyroid gland from the effects of radiation from inhaled or swallowed radioactive iodine.Iodine induces abnormal morphologic changes of cells, inhibited cell proliferation, and increases apoptosis rate in rat aorta endothelial cells. Iodine also reduces the activity of SOD, GSH-Px, and concentrations of GSH and increases the concentrations of MDA and protein carbonyl in a dose-dependent manner. Excess iodine decreased the activity of eNOS and increased the activity of iNOS and the expression of ICAM-1 and VCAM-1 in culture medium. Excess iodine exposure increases oxidative stress, causes damage of vascular endothelial cells, and altered the expression of adhesion factors and the activity of NOS.Potassium Iodide decreases Schiff/'s bases (SB) concentrations in liver and lung homogenates after the administration of PTU but, unexpectedly, the level of SB increases in kidney homogenates of Wistar rats.
• Shelf Life: Stable in dry air; Light and moisture accelerate decompn.; VOLATILIZES @ HIGHER TEMP /melting point 680 °C/
• Solubility: Slightly soluble in ethanol; 148 g/100 g water at 25 °C; 127.5 g sol in 100 cc water at 0 °C; 1.88 g sol in 100 cc alcohol at 25 °C; 1.31 g sol in 100 cc acetone at 25 °C; sol in ether, ammonia; 1 gram dissolves in 0.7 mL water, 0.5 mL boiling water; 51 mL absolute ethanol; 22 mL alcohol; 8 mL methanol; 75 mL acetone; 2 mL glycerol; about 2.5 mL glycol
• Synonyms: Antistrumin; Iodide, Potassium; Ioduro Potasico Rovi; Iosat; Jod beta; Jodetten Henning; Jodgamma; Jodid; Jodid dura; Jodid Hexal; Jodid ratiopharm; Jodid Verla; Jodid-ratiopharm; Mono Jod; Mono-Jod; Pima; Potassium Iodide; SSKI; Thyro Block; Thyro-Block; Thyroprotect
• PubChem Compound: 4875
• Last Modified: Nov 11 2021